N-[(allylamino)carbonothioyl]-2,4-dichlorobenzamide

• IUPAC Name: 2,4-dichloro-N-(prop-2-enylcarbamothioyl)benzamide
• InChI: InChI=1S/C11H10Cl2N2OS/c1-2-5-14-11(17)15-10(16)8-4-3-7(12)6-9(8)13/h2-4,6H,1,5H2,(H2,14,15,16,17)
• InChI Key: IHJOQNXAKOJWCW-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NC(=O)C1=C(C=C(C=C1)Cl)Cl
• Molecular Formula: C11H10Cl2N2OS
• Molecular Weight: 289.2 g/mol

Description

N-[(allylamino)carbonothioyl]-2,4-dichlorobenzamide, commonly known as alachlor, is a herbicide widely used in agriculture to control weeds in crops such as corn, soybeans, and peanuts. Alachlor belongs to the family of chloroacetanilide herbicides and is known for its selective action against broadleaf weeds.

Mechanism of Action

The mechanism of action of alachlor involves the inhibition of the enzyme acetyl-CoA carboxylase, which is responsible for the biosynthesis of fatty acids. Alachlor binds to the enzyme and prevents the conversion of acetyl-CoA to malonyl-CoA, which is a key step in the biosynthesis of fatty acids. This leads to the accumulation of toxic intermediates, which ultimately results in the death of the plant.
Biochemical and Physiological Effects:
Alachlor has been shown to cause various biochemical and physiological effects in plants. Alachlor inhibits the biosynthesis of fatty acids, which leads to the accumulation of toxic intermediates and ultimately results in the death of the plant. Alachlor also affects the metabolism of amino acids and carbohydrates in plants. Alachlor has been shown to cause oxidative stress in plants, which leads to the production of reactive oxygen species and damage to cellular components.

Advantages and Limitations for Lab Experiments

Alachlor has several advantages for lab experiments. Alachlor is a potent herbicide and can be used at low concentrations to inhibit the growth of weeds. Alachlor is also stable and can be stored for long periods without degradation. However, alachlor also has some limitations for lab experiments. Alachlor is toxic and can pose a health risk to researchers who handle it. Alachlor is also persistent in the environment and can contaminate soil and water.

Future Directions

The future directions for research on alachlor are diverse and include the development of new analytical methods for the detection and quantification of alachlor in environmental samples. The future research also includes the investigation of the impact of alachlor on non-target organisms and the environment. The development of new herbicides that are less toxic and have a lower environmental impact is also an area of future research.
Conclusion:
In conclusion, alachlor is a potent herbicide widely used in agriculture to control broadleaf weeds. Alachlor inhibits the biosynthesis of fatty acids in plants, which leads to the accumulation of toxic intermediates and ultimately results in the death of the plant. Alachlor has been extensively studied for its herbicidal properties and its impact on the environment. The scientific research on alachlor has led to the development of various analytical methods for the detection and quantification of alachlor in environmental samples. The future directions for research on alachlor include the investigation of the impact of alachlor on non-target organisms and the environment, and the development of new herbicides that are less toxic and have a lower environmental impact.

Scientific Research Applications

Alachlor has been extensively studied for its herbicidal properties and its impact on the environment. Alachlor has been shown to inhibit the growth of various broadleaf weeds by interfering with the biosynthesis of fatty acids. Alachlor has also been studied for its potential impact on human health and the environment. The scientific research on alachlor has led to the development of various analytical methods for the detection and quantification of alachlor in environmental samples.